5-Amino-1-(2-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(2-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C16H16N6S/c1-2-12-20-15(22-14(18)9(7-17)8-19-22)13-10-5-3-4-6-11(10)23-16(13)21-12/h8H,2-6,18H2,1H3
• InChI Key: DCXKRZQDFOHDOK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C2C3=C(CCCC3)SC2=N1)N4C(=C(C=N4)C#N)N
• Molecular Formula: C16H16N6S
• Molecular Weight: 324.4 g/mol
• CAS No.: 306278-33-1

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, and a thiophene ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the core pyrimidine ring, followed by the introduction of the pyrazole and thiophene rings. The exact methods would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple ring structures, including a pyrazole ring, a pyrimidine ring, and a thiophene ring. These rings would likely be connected in a specific arrangement, with various functional groups attached.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups and ring structures. For example, the pyrazole ring might undergo reactions at the nitrogen atoms, while the thiophene ring might undergo reactions at the sulfur atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures and functional groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds with similar structures are often involved in interactions with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and development of potential applications.